Cas no 81608-55-1 (N-Ac-(4-Cl-Phe)(1)-(4-Cl-Phe)(2)-Trp(3)-Lys(6)-AlaNH2(10)-LHRH)

• Product name: N-Ac-(4-Cl-Phe)(1)-(4-Cl-Phe)(2)-Trp(3)-Lys(6)-AlaNH2(10)-LHRH
• CAS No: 81608-55-1
• MF: C₆₆H₈₅Cl₂N₁₅O₁₃
• MW: 1367.37981295586
• CID: 986915

N-Ac-(4-Cl-Phe)(1)-(4-Cl-Phe)(2)-Trp(3)-Lys(6)-AlaNH2(10)-LHRH Chemical and Physical Properties

Names and Identifiers

• N-Ac-(4-Cl-Phe)(1)-(4-Cl-Phe)(2)-Trp(3)-Lys(6)-AlaNH2(10)-LHRH
• Ptla-LHRH
• D-Alaninamide, N-acetyl-4-chloro-D-phenylalanyl-4-chloro-D-phenylalanyl-D-tryptophyl-L-seryl-L-tyrosyl-D-alanyl-L-leucyl-L-arginyl-L-prolyl-, (S)-

• Inchi： 1S/C66H85Cl2N15O13/c1-35(2)28-50(60(91)77-49(12-8-26-72-66(70)71)65(96)83-27-9-13-55(83)64(95)75-37(4)57(88)82-62(93)51(76-38(5)85)30-40-16-22-44(68)23-17-40)78-56(87)36(3)74-59(90)52(31-41-18-24-45(86)25-19-41)80-63(94)54(34-84)81-61(92)53(32-42-33-73-48-11-7-6-10-46(42)48)79-58(89)47(69)29-39-14-20-43(67)21-15-39/h6-7,10-11,14-25,33,35-37,47,49-55,73,84,86H,8-9,12-13,26-32,34,69H2,1-5H3,(H,74,90)(H,75,95)(H,76,85)(H,77,91)(H,78,87)(H,79,89)(H,80,94)(H,81,92)(H4,70,71,72)(H,82,88,93)/t36-,37-,47-,49+,50+,51-,52+,53-,54+,55+/m1/s1
• InChI Key： PNUSPKPSAJBVMN-INWWMVJCSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@H](C(NC([C@@H](C)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@@H](C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@@H](CC1=CNC2C=CC=CC1=2)NC([C@@H](CC1C=CC(=CC=1)Cl)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 96
• Rotatable Bond Count: 33
• Complexity: 2670
• XLogP3: 3.3
• Topological Polar Surface Area: 446